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Compound of Interest

Compound Name: Methyl 2-bromo-5-formylbenzoate
CAS No.: 1043418-95-6
Cat. No.: B1434789
Get Quote
. J

This guide provides a detailed, step-by-step protocol for the safe handling and proper disposal
of Methyl 2-bromo-5-formylbenzoate. As a Senior Application Scientist, this document is
structured to provide not just procedural instructions, but also the scientific rationale behind
them, ensuring a culture of safety and regulatory compliance within the laboratory.

Hazard Profile & Key Properties

Methyl 2-bromo-5-formylbenzoate is a halogenated aromatic ester.[1] Understanding its
specific hazards is the foundation of its safe management and disposal. The compound is
classified as hazardous under OSHA (29 CFR 1910.1200).[2]
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Property Value Source(s)
CAS Number 1043418-95-6 [31[4]
Molecular Formula CoH7BrOs [3]
Appearance Solid [1]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[2](3]15]

GHS Pictogram

GHSO07 (Exclamation Point)

[3]

Waste Category

Halogenated Organic Waste

[6]7]

Causality Note: The presence of bromine in the molecule's structure is the primary reason it

must be treated as halogenated waste.[6][8] Co-mingling this with non-halogenated waste

streams can complicate the disposal process and significantly increase disposal costs for the

institution.[7]

Mandatory Safety Precautions & PPE

Before handling or preparing for disposal, ensure all engineering controls and personal

protective equipment (PPE) are in place. The irritant nature of this compound necessitates

stringent precautions.

» Engineering Controls: Always handle Methyl 2-bromo-5-formylbenzoate within a properly

functioning chemical fume hood to mitigate inhalation risks.[2][6] Ensure an eyewash station

and safety shower are readily accessible.[2]

e Required PPE:

o

o

[¢]

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[2]
Hand Protection: Use nitrile gloves to prevent skin contact.[6]

Body Protection: A standard laboratory coat is required to protect skin and clothing.[6]
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o Footwear: Closed-toe shoes must be worn at all times in the laboratory.[6]

Core Disposal Protocol: Step-by-Step Guidance

Disposal procedures differ for residual product versus accidental spills. Follow the appropriate
workflow below.

Disposal of Unused or Waste Product

This procedure applies to leftover reagents, reaction byproducts, or material that is no longer
needed.

Identify the Correct Waste Container: Locate your laboratory's designated "Halogenated
Organic Solid Waste" container. This container must be clearly labeled with the words
"Hazardous Waste" and a description of its contents.[7][9]

o Container Compatibility: Ensure the waste container is made of a material compatible with
the chemical and is in good condition with a securely closing lid.

o Chemical Transfer: Working inside a chemical fume hood, carefully transfer the solid Methyl
2-bromo-5-formylbenzoate into the designated waste container using a clean spatula or
scoop.

» Avoid Contamination: Do not mix this waste with other waste categories, particularly acids,
bases, or strong oxidizers.[8]

e Secure and Log: Tightly close the waste container lid.[7] If your institution requires it, log the
addition of the waste on the container's tag or an associated waste log sheet.

o Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) until it
is collected by your institution's Environmental Health & Safety (EH&S) department.[7][9] The
container should be kept in secondary containment.[7]

Spill Decontamination & Cleanup Protocol

This procedure is for small, manageable laboratory spills. For large spills, evacuate the area
and contact your institution's emergency response team.
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o Ensure Safety: Alert personnel in the immediate area. Ensure there are no sources of
ignition nearby.[10]

» Contain the Spill: If it is safe to do so, prevent the spread of the solid powder.

o Cleanup: Gently sweep up the solid material and place it into a suitable, sealed container for
disposal.[2] Avoid creating dust.[2] For any remaining residue, you can use an inert
absorbent material (e.g., vermiculite, sand) to collect it.[11]

» Package Waste: Place all contaminated absorbent material, gloves, and any other cleaning
materials into a sealed bag or container.

o Label and Dispose: Affix a "Hazardous Waste" tag to the container, listing all contents
(Methyl 2-bromo-5-formylbenzoate, absorbent material, etc.).[7] Dispose of this container
in the "Halogenated Organic Solid Waste" stream.

Decontaminate: Clean the spill surface with an appropriate laboratory detergent and water.

Waste Segregation & Management Workflow

Proper segregation is a cornerstone of safe and compliant laboratory operations. The following
diagram outlines the critical decision-making process for managing Methyl 2-bromo-5-
formylbenzoate waste.

Regulatory Context: A Shared Responsibility

In the United States, the management of hazardous chemical waste is regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[9] Academic and research laboratories may operate under alternative regulations,
such as Subpart K of 40 CFR part 262, which are designed to be more suitable for a laboratory
environment than industrial settings.[12][13]

Regardless of the specific regulations, the ultimate responsibility for proper waste disposal lies
with the generator (the laboratory and its personnel). Your institution's EH&S department is
your primary resource for specific procedures, waste container provisioning, and pickup
schedules. Adherence to their Laboratory Management Plan is mandatory.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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